Cas no 95633-01-5 (2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy-)

2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy- structure
95633-01-5 structure
Product Name:2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy-
CAS No:95633-01-5
MF:C11H10O4
MW:206.194703578949
CID:734936
PubChem ID:53954248
Update Time:2024-03-01

2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy-
    • 7-ethoxy-3-hydroxychromen-2-one
    • 3-hydroxy-7-ethoxycoumarine
    • 7-Ethoxy-3-hydroxy-2H-1-benzopyran-2-one
    • Inchi: 1S/C11H10O4/c1-2-14-8-4-3-7-5-9(12)11(13)15-10(7)6-8/h3-6,12H,2H2,1H3
    • InChI Key: JGODMDQMIHNTOG-UHFFFAOYSA-N
    • SMILES: O1C(C(=CC2C=CC(=CC1=2)OCC)O)=O

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 2.1

2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy- Related Literature

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